1-{1-[(5-isobutyl-1H-pyrazol-3-yl)methyl]-3-piperidinyl}-4-phenylpiperazine

• IUPAC Name: 1-[1-[[3-(2-methylpropyl)-1H-pyrazol-5-yl]methyl]piperidin-3-yl]-4-phenylpiperazine
• InChI: InChI=1S/C23H35N5/c1-19(2)15-20-16-21(25-24-20)17-26-10-6-9-23(18-26)28-13-11-27(12-14-28)22-7-4-3-5-8-22/h3-5,7-8,16,19,23H,6,9-15,17-18H2,1-2H3,(H,24,25)
• InChI Key: ONPBRVXMZURLJQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=NNC(=C1)CN2CCCC(C2)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C23H35N5
• Molecular Weight: 381.6 g/mol

Description

1-{1-[(5-isobutyl-1H-pyrazol-3-yl)methyl]-3-piperidinyl}-4-phenylpiperazine, commonly known as IBPP, is a synthetic compound that has gained significant attention in the field of medicinal chemistry. The compound has been extensively studied for its potential applications in scientific research, particularly in the area of neuroscience.

Mechanism of Action

The mechanism of action of IBPP involves its binding to the serotonin 5-HT1A receptor and the dopamine D2 receptor. By modulating the activity of these receptors, IBPP can influence the release of neurotransmitters such as serotonin and dopamine, which are involved in the regulation of mood, anxiety, and reward.
Biochemical and Physiological Effects:
IBPP has been shown to exhibit potent antidepressant and anxiolytic effects in animal models. The compound has also been found to modulate the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the regulation of stress response. Additionally, IBPP has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of IBPP is its potency and selectivity for the serotonin 5-HT1A receptor and the dopamine D2 receptor. This makes it a useful tool for studying the role of these receptors in various physiological and pathological conditions. However, one of the limitations of IBPP is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on IBPP. One area of interest is the development of more potent and selective analogs of IBPP that can be used as therapeutic agents for the treatment of mood disorders and cognitive impairment. Another area of interest is the investigation of the role of IBPP in the regulation of neuroinflammation, which has been implicated in the pathogenesis of various neurological disorders. Finally, the use of IBPP as a tool for studying the neural circuits involved in mood, anxiety, and reward is another promising direction for future research.

Scientific Research Applications

IBPP has been extensively studied for its potential applications in scientific research, particularly in the area of neuroscience. The compound has been found to exhibit potent binding affinity for the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and depression. IBPP has also been shown to modulate the activity of the dopamine D2 receptor, which is involved in the regulation of reward and motivation.